Cas no 75543-82-7 (1,2-Benzenedicarboxylic acid, trimethyl-)

1,2-Benzenedicarboxylic acid, trimethyl- structure
75543-82-7 structure
Product Name:1,2-Benzenedicarboxylic acid, trimethyl-
CAS No:75543-82-7
MF:C11H12O4
MW:208.210583686829
CID:539351
PubChem ID:20563328
Update Time:2025-04-19

1,2-Benzenedicarboxylic acid, trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, trimethyl-
    • 3,4,5-trimethylphthalic acid
    • SCHEMBL10663487
    • 3,4,5-Trimethylbenzene-1,2-dicarboxylic acid
    • 75543-82-7
    • DTXSID20608769
    • Inchi: 1S/C11H12O4/c1-5-4-8(10(12)13)9(11(14)15)7(3)6(5)2/h4H,1-3H3,(H,12,13)(H,14,15)
    • InChI Key: DBYHSUUFLBBZED-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C(=O)O)C=C(C)C(C)=C1C)=O

Computed Properties

  • Exact Mass: 208.07355886g/mol
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.6Ų

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